Cas no 536-43-6 (Dyclonine hydrochloride)

• Product Name: Dyclonine hydrochloride
• CAS No: 536-43-6
• MF: C₁₈H₂₈ClNO₂
• MW: 325.873424530029
• MDL: MFCD00035386
• CID: 38122
• PubChem ID: 253661099
• Update Time: 2026-05-14

Dyclonine hydrochloride Chemical and Physical Properties

Names and Identifiers

• dyclonine hydrochloride
• 4-butoxy-3-piperidinopropiophenone hydrochloride
• Dyclonine HCL
• 1-(4-butoxyphenyl)-3-(1-piperidinyl)-1-propanon hydrochloride
• 1-(4-butoxyphenyl)-3-piperidin-1-ylpropan-1-one,hydrochloride
• Dyclocaine hydrochloride
• 4'-BUTOXY-3-PIPERIDINOPROPIOPHENONE HYDROCHLORIDE
• Dyclocaine
• Dyclone
• Dyclonine
• Dyclothane
• Tanaclone
• Dyclonine (hydrochloride)
• 1-Propanone, 1-(4-butoxyphenyl)-3-(1-piperidinyl)-, hydrochloride
• C18H28ClNO2
• Dyclonine hydrochloride [USP]
• MLS000069532
• S 154
• C 5422
• ZEC193879Q
• Diclonia
• Piperidine, 1-(2-(4-butoxybenzoyl)ethyl), hydrochloride
• SMR000038382
• 4-n-Butoxy-beta-(1-piperidyl)propiophenone hydrochl
• Dyclonine hydrochloride

• MDL： MFCD00035386
• Inchi： 1S/C18H27NO2.ClH/c1-2-3-15-21-17-9-7-16(8-10-17)18(20)11-14-19-12-5-4-6-13-19;/h7-10H,2-6,11-15H2,1H3;1H
• InChI Key： KNZADIMHVBBPOA-UHFFFAOYSA-N
• SMILES： Cl[H].O=C(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 325.18100
• Monoisotopic Mass: 325.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 171.0 to 175.0 deg-C
• Boiling Point: 424.5 °C at 760 mmHg
• Flash Point: 210.5 °C
• Solubility: In vitro: H2O: 50 mg/ml (153.44 mm; need ultrasonic) DMSO solubility ≥ 25 mg/ml (76.72 mm) * "≥" means soluble, but saturation unknown solubility unknown
• Water Partition Coefficient: Partly soluble in water. Soluble in chloroform, ethanol, acetone and methanol.
• PSA: 29.54000
• LogP: 4.66410
• Merck: 3473
• Solubility: Not determined
• Vapor Pressure: No data available

Dyclonine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H315-H318
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310-P501
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36
• RTECS：UG8750000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Dyclonine hydrochloride

Dyclonine Hydrochloride: Chemical Profile and Recent Applications in Pharmaceutical Research

Dyclonine hydrochloride, a compound with the chemical formula CAS no. 536-43-6, is a well-documented pharmaceutical agent that has garnered significant attention in the field of medicinal chemistry and pharmacology. This quaternary ammonium salt derivative is primarily recognized for its local anesthetic properties, making it a valuable component in various topical formulations designed to alleviate pain and discomfort. The compound's unique structural attributes, characterized by its hydrochloride salt form, contribute to its stability and efficacy in clinical settings.

The mechanism of action for dyclonine hydrochloride revolves around its ability to block sodium channels in nerve cells, thereby preventing the transmission of pain signals. This property is particularly useful in treating conditions such as minor burns, insect bites, and skin irritations where localized anesthesia is required. Beyond its traditional applications, recent studies have explored the potential of dyclonine hydrochloride in broader therapeutic contexts, including its role in wound healing and antimicrobial formulations.

In the realm of academic research, dyclonine hydrochloride has been investigated for its potential applications in drug delivery systems. The compound's amphiphilic nature allows it to interact with both lipid and aqueous environments, making it a promising candidate for developing novel transdermal formulations. These advancements aim to enhance the bioavailability of other therapeutic agents while maintaining the localized anesthetic effect of dyclonine hydrochloride.

Moreover, the compound has been scrutinized for its antimicrobial properties, particularly against certain strains of bacteria and fungi. This dual functionality—local anesthetic and antimicrobial—has opened up new avenues for therapeutic interventions in chronic skin conditions where infection control is paramount. Researchers have observed that dyclonine hydrochloride can disrupt microbial cell membranes, leading to a reduction in pathogenic growth without causing significant irritation to human skin.

Recent clinical trials have also highlighted the compound's efficacy in managing neuropathic pain conditions. By modulating nerve signal transmission, dyclonine hydrochloride has shown promise in alleviating symptoms associated with peripheral neuropathy and post-herpetic neuralgia. These findings underscore the versatility of dyclonine hydrochloride as a therapeutic agent, extending beyond its conventional use in topical pain relief.

The chemical stability of dyclonine hydrochloride under various storage conditions has been another area of focus. Studies have demonstrated that the compound remains stable when stored at controlled temperatures, ensuring consistent efficacy over prolonged periods. This stability is crucial for pharmaceutical formulations that require long shelf lives without compromising therapeutic integrity.

From a regulatory perspective, dyclonine hydrochloride is classified as an over-the-counter medication in many jurisdictions, reflecting its safety profile and well-established usage history. However, ongoing research continues to refine its applications and dosing protocols to maximize therapeutic benefits while minimizing potential side effects. The compound's low systemic absorption rate further enhances its safety profile, making it suitable for repeated use in clinical settings.

The synthesis of dyclonine hydrochloride involves well-established chemical pathways that ensure high purity and yield. Advanced synthetic techniques have been developed to optimize production processes, reducing environmental impact while maintaining cost-effectiveness. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, dyclonine hydrochloride remains a cornerstone in pharmaceutical research due to its multifaceted applications and proven efficacy. Its role as a local anesthetic continues to be complemented by emerging findings on its antimicrobial and neuroprotective properties. As research progresses, the compound's potential will likely expand into new therapeutic domains, reinforcing its significance in modern medicine.